4-(3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H24N4O5S/c1-25(2)32(28,29)18-10-8-15(9-11-18)22(27)26-13-17(14-26)21-23-20(24-31-21)12-16-6-4-5-7-19(16)30-3/h4-11,17H,12-14H2,1-3H3
• InChI Key: GZAPVQHARJZERR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4OC
• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol

Description

4-(3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H24N4O5S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

• Photodynamic Therapy Potential

  • The compound has been studied for its potential in photodynamic therapy, a treatment for cancer. Zinc phthalocyanine derivatives, including those with benzenesulfonamide groups, show high singlet oxygen quantum yield, which is crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Cytotoxicity and Antitumor Activity

  • Derivatives of benzenesulfonamides, similar in structure, have been explored for their cytotoxic properties and potential as carbonic anhydrase inhibitors, which are relevant in anti-tumor activity studies (Gul et al., 2016).

• Antifungal and Anti-HIV Properties

  • Studies have shown that certain benzenesulfonamide derivatives exhibit significant anti-HIV and antifungal activities. This highlights the broad spectrum of biological activities that these compounds, including the specified chemical, may possess (Zareef et al., 2007).

• Inhibitory Activity on Lipase and α-Glucosidase

  • Research has indicated that compounds structurally related to benzenesulfonamides have shown effective inhibition of enzymes like lipase and α-glucosidase, suggesting potential for metabolic disorder treatments (Bekircan et al., 2015).

• Antiproliferative Effects

  • Some 1,3,4-oxadiazoles containing benzenesulfonamide moiety have demonstrated antiproliferative effects against various human cancer cell lines, pointing towards the potential use of similar compounds in cancer research (Kumar et al., 2014).

• Electrochemical Properties for Sensor Development

  • The electrochemical and spectroelectrochemical properties of benzenesulfonamide derivatives have been characterized, which can be significant in developing sensors and other electronic devices (Kantekin et al., 2015).

• Crystal Packing Studies in Solid State Chemistry

  • The crystal and molecular structures of compounds similar to the specified chemical have been studied to understand their solid-state molecular packing arrangements. This research is fundamental to the field of material science and crystallography (Khan, Ibrar, & Simpson, 2014).